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Compound of Interest

Compound Name: (4-Fluorocyclohexyl)methanol

CAS No.: 1206675-38-8

Cat. No.: B2538806

Get Quote

CAS: 1206675-38-8 | Formula: C₇H₁₃FO | MW: 132.18 g/mol [1]

Executive Summary: The Bioisostere Context
In drug discovery, (4-Fluorocyclohexyl)methanol is frequently employed as a metabolic

stabilizer. The fluorine substitution at the 4-position of the cyclohexane ring blocks metabolic

oxidation (P450 hydroxylation) that typically occurs on the unsubstituted ring.

While chemically stable, this modification introduces specific safety risks distinct from its non-

fluorinated analog, cyclohexylmethanol. The primary safety deviation is the potential for

hydrogen fluoride (HF) generation during thermal decomposition, requiring specialized fire

suppression and first-aid protocols.

Chemical Characterization & Identity
This compound often exists as a mixture of cis- and trans- isomers.[2] Researchers must treat

both isomers with identical safety rigor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2538806#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.benchchem.com/product/b2538806/docs?utm_src=pdf-body#technical-guide-safety-handling-of-4-fluorocyclohexyl-methanol
https://en.wikipedia.org/wiki/4-Methylcyclohexanemethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2538806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data / Prediction Source/Rationale

CAS Number 1206675-38-8 Primary Identifier

Physical State
Colorless to light yellow liquid

(or low-melting solid)

Analog comparison

(Cyclohexylmethanol mp:

22°C)

Boiling Point Predicted: 180–200 °C
Based on Cyclohexylmethanol

(181°C) & polar F-effect

Flash Point
Predicted: >80 °C

(Combustible)
High MW alcohol characteristic

Solubility
Low (Water); High (DCM,

DMSO, MeOH)
Lipophilic cyclohexane core

Purity Check ¹⁹F-NMR (Decoupled)
Self-Validating Step (See

Section 5)

Hazard Identification & Risk Assessment
GHS Classification (29 CFR 1910.1200 / EU CLP):

Signal Word:WARNING

Pictograms: GHS07 (Exclamation Mark)

Hazard Statements (H-Codes)
H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3][4][5][6]

H335: May cause respiratory irritation.[3][5]

The "Hidden" Hazard: Thermal Decomposition
Unlike standard alcohols, this fluorinated intermediate poses a Type B decomposition risk.
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Mechanism: Upon combustion or heating >250°C, the C-F bond may cleave, releasing toxic

fluoride ions and Hydrogen Fluoride (HF) gas.

Implication: Standard ABC fire extinguishers are effective for the fire, but respiratory

protection (SCBA) is non-negotiable for emergency responders to prevent HF inhalation.

Safe Handling & Engineering Controls
Core Directive: Containment is prioritized over PPE. Use the "Hierarchy of Controls."

A. Engineering Controls
Fume Hood: All open handling must occur within a certified chemical fume hood operating at

face velocity >100 fpm.

Glove Box: Not strictly required unless handling heated/pressurized reactions, but

recommended for large-scale (>50g) synthesis.

B. Personal Protective Equipment (PPE)
Eyes: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to the

splash risk of the liquid phase.

Skin: Nitrile gloves (minimum thickness 0.11 mm).

Breakthrough Time: >480 min (estimated based on cyclohexylmethanol).

Respiratory: If hood unavailable (Emergency only): NIOSH-approved respirator with Organic

Vapor/Acid Gas (OV/AG) cartridges. Note: The AG filter is critical for potential HF

byproducts.

Self-Validating Analytical Protocol
Trust but verify. Before introducing this reagent into a high-value synthesis, verify its integrity.

Defluorination is a common degradation pathway during improper storage.

Protocol: ¹⁹F-NMR Purity Check

Dissolve: 10 mg sample in CDCl₃.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2538806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquire: ¹⁹F-NMR (proton decoupled).

Validation Logic:

Pass: Distinct signal(s) around -170 to -185 ppm (chemical shift varies by cis/trans

isomer).

Fail: Appearance of fluoride ion peak (approx -120 ppm) or multiple unidentified peaks

indicating elimination to cyclohexene derivatives.

Emergency Response Protocols
This section outlines the decision logic for spills and exposure.

Visualized Response Workflow

INCIDENT DETECTED

Identify Incident Type

Fire / Thermal Event Liquid Spill Personnel Exposure

Evacuate Area Ventilate Fume Hood Skin Contact Eye Contact

Use SCBA (HF Risk)

Extinguish (Dry Chem/CO2)

Absorb with Vermiculite

Do NOT use Water
(Spread Risk)

Flush 15+ mins

Seek Medical (SDS Section 4)
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Click to download full resolution via product page

Figure 1: Emergency response decision tree highlighting the critical requirement for SCBA

during fire due to HF generation risks.

Specific First Aid
Inhalation: Move to fresh air. If breathing is difficult, oxygen. Alert medical personnel to

potential fluoride exposure.

Skin Contact: Wash with soap and water. If redness persists or HF generation is suspected

(thermal burn), apply Calcium Gluconate gel if available as a precaution, though this is less

critical than for pure HF.

Eye Contact: Rinse immediately with water for 15 minutes. Remove contact lenses.[5]

Storage & Stability
Temperature: Refrigerate (2–8°C).

Atmosphere: Inert gas (Argon/Nitrogen) recommended. The alcohol group is susceptible to

oxidation; the C-F bond is stable but can eliminate under strong basic conditions.

Incompatibilities:

Strong Oxidizers: (e.g., KMnO₄, HNO₃) – Risk of fire/explosion.

Strong Bases: Can cause dehydrofluorination, yielding volatile cyclohexene derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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